6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethylbenzoate
• InChI: InChI=1S/C19H18N2O4S/c1-12-6-13(2)8-14(7-12)18(23)25-17-10-24-15(9-16(17)22)11-26-19-20-4-5-21(19)3/h4-10H,11H2,1-3H3
• InChI Key: GZFPEXNHZDJBTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CN3C)C
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol
• CAS No.: 896307-17-8

Description

The compound “6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethylbenzoate” is a synthetic organic molecule featuring a pyran core substituted with a sulfur-linked imidazole moiety and a 3,5-dimethylbenzoate ester. Its structure integrates a 4-oxo-4H-pyran ring, which is esterified at the 3-position with 3,5-dimethylbenzoic acid and functionalized at the 6-position with a (1-methylimidazol-2-yl)thio-methyl group. The molecular formula is C₁₉H₁₈N₂O₄S, with a molecular weight of 370.4 g/mol.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	Compound 28 ()
Molecular Formula	C₁₉H₁₈N₂O₄S	C₁₉H₁₇N₆O₃S₂
Molecular Weight	370.4 g/mol	441.5 g/mol
Core Structure	4-Oxo-4H-pyran	Pyrimidine
Key Functional Groups	Benzoate ester, Imidazole thioether	Carbonitrile, Trimethoxyphenyl, Imidazole thioether
Potential Applications	Not specified	Bioactive (e.g., enzyme inhibition)

Functional Group Analogs: Sulfur-Containing Compounds

lists sulfur-containing pesticides (e.g., S,S-dimethyl dithiopyr ), which share thiomethyl groups but differ in core scaffolds and applications. For example:

• Dithiopyr : Contains a pyridinedicarbothioate group for herbicidal activity, contrasting with the target compound’s lack of phosphorus and aromatic ester.
• Ethion : A phosphorodithioate insecticide, highlighting how sulfur’s versatility is context-dependent. The target compound’s imidazole-thioether group may confer stability but lacks pesticidal phosphates .

Research Findings and Implications

• Synthetic challenges: The imidazole-thioether linkage in the target compound may require controlled thiol-ene reactions or Mitsunobu conditions, similar to Compound 28’s synthesis .
• Metabolic stability : The benzoate ester could render the compound susceptible to esterase hydrolysis, unlike the more stable carbonitrile group in Compound 28.
• Structure-activity relationships (SAR) : The pyran core’s planar structure may limit binding to sterically constrained targets compared to pyrimidines, which are common in kinase inhibitors.

Q & A

Q. What computational approaches are recommended for predicting interaction networks and metabolic pathways?

• Methodology :
• ADME prediction : Use tools like SwissADME to forecast absorption and metabolism.
• Network pharmacology : Integrate bioactivity data with STRING or KEGG databases to map protein interaction networks .